Cas no 68415-20-3 (3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]-)

3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]- structure
68415-20-3 structure
Product Name:3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]-
CAS No:68415-20-3
MF:C14H16N4O4
MW:304.301242828369
CID:393223
PubChem ID:12449526
Update Time:2025-04-19

3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]-
    • 3-(4-morpholin-4-yl-3-nitrophenyl)-4,5-dihydro-1H-pyridazin-6-one
    • 68415-20-3
    • DTXSID10498757
    • 6-[4-(Morpholin-4-yl)-3-nitrophenyl]-4,5-dihydropyridazin-3(2H)-one
    • SCHEMBL10760147
    • Inchi: 1S/C14H16N4O4/c19-14-4-2-11(15-16-14)10-1-3-12(13(9-10)18(20)21)17-5-7-22-8-6-17/h1,3,9H,2,4-8H2,(H,16,19)
    • InChI Key: WWYHXDBIRAZLAU-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2[N+](=O)[O-])C2CCC(NN=2)=O)CC1

Computed Properties

  • Exact Mass: 304.11715500g/mol
  • Monoisotopic Mass: 304.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 99.8Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd